Benzyl (6-bromohexyl)carbamate
Overview
Description
Benzyl (6-bromohexyl)carbamate is an organic compound with the molecular formula C14H20BrNO2 . It can be viewed as the ester of carbamic acid and benzyl alcohol .
Molecular Structure Analysis
The molecular structure of Benzyl (6-bromohexyl)carbamate consists of a benzyl group attached to a carbamate group, which is further attached to a 6-bromohexyl chain . The compound has a molecular weight of 314.22 g/mol .Physical And Chemical Properties Analysis
Benzyl (6-bromohexyl)carbamate is a solid at room temperature . It has a molecular weight of 314.22 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 9 . It is soluble in organic solvents and moderately soluble in water .Scientific Research Applications
Synthesis of Caged Compounds
The compound can be used in the synthesis of caged compounds of aza- and oxaazaisowurtzitanes . These are precursors of high-energy-density materials (HEDMs), which are of significant interest in the field of materials science .
Condensation Reactions
Benzyl (6-bromohexyl)carbamate can undergo acid-catalyzed condensation reactions with glyoxal . This process has been studied in detail, and it has been found that a variety of processes occur during the condensation, including the formation of new compounds .
Formation of Amides
The compound can be used in the synthesis of amides . A variety of N-Alloc-, N-Boc-, and N-Cbz-protected aliphatic amines and aryl amines can be efficiently converted to amides using this compound .
Proteomics Research
As a product for proteomics research, Benzyl (6-bromohexyl)carbamate can be used in the study of proteins and their functions .
Investigation of Solvent Effects
The compound has been used to investigate the effects of different solvents on the condensation process . This research can provide valuable insights into the selection of solvents for various chemical reactions .
Development of Synthetic Methods
The compound can be used in the development of new synthetic methods for the preparation of amides . This is a highly attractive area of research due to the importance of amide structures in many natural products and biologically active compounds .
Safety and Hazards
properties
IUPAC Name |
benzyl N-(6-bromohexyl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrNO2/c15-10-6-1-2-7-11-16-14(17)18-12-13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXHBKEAMZCXXSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCCCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40570237 | |
Record name | Benzyl (6-bromohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (6-bromohexyl)carbamate | |
CAS RN |
116784-97-5 | |
Record name | Benzyl (6-bromohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (6-Bromohexyl)-carbamic acid benzyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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